Cas no 5543-08-8 ([1,2,4]Triazolo[4,3-a]pyridine-3-carboxylic acid)

• Product Name: [1,2,4]Triazolo[4,3-a]pyridine-3-carboxylic acid
• CAS No: 5543-08-8
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD10034600
• CID: 838000
• Update Time: 2025-04-19

[1,2,4]Triazolo[4,3-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]pyridine-3-carboxylic acid
• 2-(benzenesulfonyl-benzyl-amino)-N-(4-methoxyphenyl)acetamide
• s-Triazolo<4.3-a>pyridin-3-carbonsaeure
• s-Triazolo[4,3-a]pyridine-3-carboxylic acid

• MDL： MFCD10034600
• Inchi： 1S/C7H5N3O2/c11-7(12)6-9-8-5-3-1-2-4-10(5)6/h1-4H,(H,11,12)
• InChI Key： OIPIELUKBZODKD-UHFFFAOYSA-N
• SMILES： C1=CC=CN2C(C(=O)O)=NN=C12

Computed Properties

• Exact Mass: 163.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.58
• Melting Point: 166-167 ºC
• PSA: 67.49000
• LogP: 0.42750